Cas no 1357354-49-4 (2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate)

• Product Name: 2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• CAS No: 1357354-49-4
• Molecular Formula: C₁₅H₂₆N₂O₄
• Molecular Weight: 298.3779
• MDL: MFCD22209570
• CID: 2094089
• PubChem ID: 71305548

2-Tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate Properties

Names and Identifiers

• 2-tert-Butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• 2,7-Diaza-spiro[4.4]nonane-2,9-dicarboxylic acid 2-tert-butyl ester 9-ethyl ester
• 2-O-tert-butyl 9-O-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• AK170821
• PB21555
• AM805039
• ST1251324
• 9-Ethyl-(2-boc)-2,7-diazaspiro[4.4]nonane-9-carboxylate
• DB-098801
• CS-0051792
• AKOS025290889
• Ethyl 7-Boc-2,7-diazaspiro[4.4]nonane-4-carboxylate
• 2,7-Diazaspiro[4.4]nonane-2,9-dicarboxylic acid 2-tert-butyl ester 9-ethyl ester
• 1357354-49-4
• DS-7597
• MFCD22209570
• 2-(tert-Butyl) 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• SY098466
• EN300-1455583
• 2-tert-butyl 9-ethyl 2,7-diazaspiro[4.4]nonane-2,9-dicarboxylate
• HEC35449

• MDL： MFCD22209570
• InChIKey： LKKYIMUKDUHHII-UHFFFAOYSA-N
• Inchi： 1S/C15H26N2O4/c1-5-20-12(18)11-8-16-9-15(11)6-7-17(10-15)13(19)21-14(2,3)4/h11,16H,5-10H2,1-4H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1([H])C([H])([H])N([H])C([H])([H])C21C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 298.18925731g/mol
• Heavy Atom Count: 21
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives